Cas no 51987-58-7 (1,3,6-Pyrenetrisulfonic acid, 8-amino-)

• Product Name: 1,3,6-Pyrenetrisulfonic acid, 8-amino-
• CAS No: 51987-58-7
• MF: C₁₆H₁₁NO₉S₃
• MW: 457.454840898514
• MDL: MFCD31558270
• CID: 360926
• PubChem ID: 4346576
• Update Time: 2025-04-19

1,3,6-Pyrenetrisulfonic acid, 8-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonic acid, 8-amino-
• 8-aminopyrene-1,3,6-trisulfonic acid
• 51987-58-7
• 8-aminopyrene-1,3,6-trisulfonate
• PD064193
• SCHEMBL338441
• DTXSID20402188

• MDL： MFCD31558270
• Inchi： 1S/C16H11NO9S3/c17-11-5-12(27(18,19)20)8-3-4-10-14(29(24,25)26)6-13(28(21,22)23)9-2-1-7(11)15(8)16(9)10/h1-6H,17H2,(H,18,19,20)(H,21,22,23)(H,24,25,26)
• InChI Key： FZWIIGKQNLYDQI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)O)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 456.95963
• Monoisotopic Mass: 456.95959445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 976
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 189.13